Cas no 3479-86-5 (2-Butanone, 1,1-dibromo-)

2-Butanone, 1,1-dibromo- structure

Product Name:2-Butanone, 1,1-dibromo-

CAS No:3479-86-5

MF:C₄H₆Br₂O

MW:229.897840023041

CID:2942684

PubChem ID:54295636

Update Time:2024-03-01

2-Butanone, 1,1-dibromo- Chemical and Physical Properties

Names and Identifiers

- 2-Butanone, 1,1-dibromo-
- Inchi： 1S/C4H6Br2O/c1-2-3(7)4(5)6/h4H,2H2,1H3
- InChI Key： SAPDTDOCDBEECJ-UHFFFAOYSA-N
- SMILES： BrC(C(CC)=O)Br

Computed Properties

Exact Mass: 229.87649g/mol
Monoisotopic Mass: 227.87854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 70.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

2-Butanone, 1,1-dibromo- Production Method

Production Method 1

676-58-4

30668-14-5

3479-86-5

816-40-0

Reaction Conditions

1.1 Reagents: Titanocene dichloride Solvents: Diethyl ether , Tetrahydrofuran ; 1 h, -10 °C; -10 °C → 0 °C
1.2 Solvents: Dichloromethane ; 4 - 12 h, 65 °C; 65 °C → rt
1.3 Reagents: Bromine ; -78 °C; 2 min, -78 °C
1.4 Reagents: Water ; 1 h, rt

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965

Production Method 2

676-58-4

758-96-3

3479-86-5

816-40-0

Reaction Conditions

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965

Production Method 3

1114-51-8

676-58-4

3479-86-5

816-40-0

Reaction Conditions

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965

Production Method 4

3479-86-5

816-40-0

815-51-0

2482-57-7

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Potassium bromide Catalysts: Chloroperoxidase Solvents: Water ; 30 min, pH 3, rt

Reference

Halogenated ketones and aldehydes and their use as reactants for other products

, European Patent Organization, , ,

Production Method 5

1114-59-6

676-58-4

3479-86-5

816-40-0

Reaction Conditions

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965

Production Method 6

676-58-4

14045-28-4

3479-86-5

816-40-0

Reaction Conditions

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965

Production Method 7

4553-05-3

676-58-4

3479-86-5

816-40-0

Reaction Conditions

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965

Production Method 8

3479-86-5

816-40-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 5 min, 0 °C; 15 min, 0 °C; 2 h, rt
1.2 Solvents: Dichloromethane ; 2 h, 0 °C; overnight, rt
2.1 Reagents: Titanocene dichloride Solvents: Diethyl ether , Tetrahydrofuran ; 1 h, -10 °C; -10 °C → 0 °C
2.2 Solvents: Dichloromethane ; 4 - 12 h, 65 °C; 65 °C → rt
2.3 Reagents: Bromine ; -78 °C; 2 min, -78 °C
2.4 Reagents: Water ; 1 h, rt

Reference

Bromination of enamines from tertiary amides using the Petasis reagent. A convenient one-pot regioselective route to bromomethyl ketones

Kobeissi, Marwan; et al, Synthetic Communications, 2013, 43(21), 2955-2965